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Compound of Interest

Compound Name:
4-(Hydrazinylmethyl)pyridine

dihydrochloride

Cat. No.: B1302799 Get Quote

Disclaimer: Specific safety and toxicological data for 4-(Hydrazinylmethyl)pyridine
dihydrochloride (CAS No. 89598-56-1) is not readily available in public literature and safety

data sheets. The following guide is based on data for the structurally related compounds,

pyridine and pyridine hydrochloride. Researchers and scientists must exercise extreme caution

and handle this compound as potentially hazardous, conducting a thorough risk assessment

before use. The information provided here should be considered a guideline and not a

substitute for a compound-specific Safety Data Sheet (SDS).

This technical guide provides an in-depth overview of the safety and handling precautions for

4-(Hydrazinylmethyl)pyridine dihydrochloride, targeting researchers, scientists, and drug

development professionals. Due to the limited availability of data for this specific compound,

this guide synthesizes information from related pyridine derivatives to offer a comprehensive,

albeit precautionary, safety protocol.

Hazard Identification and Classification
Based on analogous compounds, 4-(Hydrazinylmethyl)pyridine dihydrochloride is

anticipated to be harmful if swallowed, in contact with skin, or if inhaled. It is also expected to

cause skin and eye irritation.

GHS Hazard Classification (Inferred from Pyridine Hydrochloride):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1302799?utm_src=pdf-interest
https://www.benchchem.com/product/b1302799?utm_src=pdf-body
https://www.benchchem.com/product/b1302799?utm_src=pdf-body
https://www.benchchem.com/product/b1302799?utm_src=pdf-body
https://www.benchchem.com/product/b1302799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Toxicity, Oral (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 2A)

Hazard Statements (Inferred):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Physical and Chemical Properties
Quantitative data for 4-(Hydrazinylmethyl)pyridine dihydrochloride is limited. The table

below includes available data for the target compound and related pyridine compounds for

comparison.

Property

4-
(Hydrazinylmethyl)
pyridine
dihydrochloride

Pyridine
Pyridine
Hydrochloride

CAS Number 89598-56-1 110-86-1 628-13-7

Molecular Formula C6H11Cl2N3 C5H5N C5H6ClN

Molecular Weight 196.08 g/mol [1] 79.10 g/mol 115.57 g/mol

Appearance Not specified Colorless liquid Beige solid

Boiling Point Not specified 115 °C Not specified

Melting Point Not specified -42 °C Not specified

Density Not specified 0.978 g/cm³ Not specified

Solubility Likely water-soluble Miscible with water Water soluble
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Toxicological Data
No specific toxicological studies for 4-(Hydrazinylmethyl)pyridine dihydrochloride were

found. The data below is for pyridine and should be used as a conservative estimate of

potential toxicity.

Metric Value (for Pyridine) Species Route

LD50 (Lethal Dose,

50%)
880 mg/kg Dog Intravenous

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure risks.[2][3][4]

Engineering Controls:

Work in a well-ventilated area, preferably in a certified chemical fume hood.[2][3]

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and gloves resistant to pyridine, such as nitrile or neoprene.

[2]

Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated, use

a NIOSH-approved respirator.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.[2]

Keep containers tightly closed when not in use.[2]
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Ground and bond containers when transferring material to prevent static discharge.

Storage:

Store in a cool, dry, and well-ventilated place away from direct sunlight and ignition sources.

[2][4]

Keep containers tightly sealed.[4]

Store away from incompatible materials such as strong oxidizing agents and acids.

First Aid Measures
In case of exposure, immediate action is critical.[3]

Exposure Route First Aid Protocol

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, lifting upper and lower eyelids.

Seek immediate medical attention.[2]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety.
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Small Spills:

Ensure proper PPE is worn (gloves, goggles, lab coat).

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable decontaminating agent.

Large Spills:

Evacuate the area immediately.

Secure the area and prevent entry.

Contact your institution's environmental health and safety (EHS) department or emergency

services.

Ensure the area is well-ventilated before re-entry.

Experimental Protocols
While specific experimental protocols for the safety assessment of 4-
(Hydrazinylmethyl)pyridine dihydrochloride are not available, standard OECD (Organisation

for Economic Co-operation and Development) guidelines are typically followed for chemical

safety testing. These include:

OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This test involves applying the

substance to the skin of a test animal (typically a rabbit) and observing for signs of irritation

or corrosion over a set period.

OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): This guideline describes the

procedure for applying the test substance to the eye of an animal and observing for any

ocular lesions.

OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method): This method is

used to estimate the LD50 of a substance after oral administration.
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Visualizations
The following diagrams illustrate key safety workflows.
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Caption: Workflow for handling a chemical spill.
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Caption: First aid procedures for chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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